Cas no 597-32-0 (1,3-Dichloro-2-methyl-2-propanol)

• Product Name: 1,3-Dichloro-2-methyl-2-propanol
• CAS No: 597-32-0
• MF: C₄H₈Cl₂O
• MW: 143.011719703674
• CID: 2200405
• PubChem ID: 10820642
• Update Time: 2025-04-21

1,3-Dichloro-2-methyl-2-propanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-2-methyl-2-propanol
• 1,3-dichloro-2-methylpropan-2-ol
• UZHWBXUQTDSMGJ-UHFFFAOYSA-N
• AKOS006384845
• 597-32-0
• 1,3-dichloro-2-methyl-propan-2-ol
• SCHEMBL9936963
• DTXSID80445278

• Inchi： 1S/C4H8Cl2O/c1-4(7,2-5)3-6/h7H,2-3H2,1H3
• InChI Key： UZHWBXUQTDSMGJ-UHFFFAOYSA-N
• SMILES： ClCC(C)(CCl)O

Computed Properties

• Exact Mass: 141.9952203Da
• Monoisotopic Mass: 141.9952203Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.2745
• Boiling Point: 193.27°C (rough estimate)
• Refractive Index: 1.4744 (estimate)